Cas no 578715-75-0 (cis-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile)

• Product Name: cis-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile
• CAS No: 578715-75-0
• MF: C₆H₈BrNO
• MW: 190.04
• CID: 5228728
• Update Time: 2026-03-07

cis-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• cis-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile

• Inchi： 1S/C6H8BrNO/c7-4-6(9)1-5(2-6)3-8/h5,9H,1-2,4H2/t5-,6+
• InChI Key： ULZIFBHCBQJYNF-OLQVQODUSA-N
• SMILES： [C@@H]1(C#N)C[C@](CBr)(O)C1

Additional information on cis-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile

cis-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile: A Comprehensive Overview

The compound cis-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile, identified by the CAS number 578715-75-0, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of cyclobutanes, which are four-membered cyclic hydrocarbons, and it incorporates a bromomethyl group, a hydroxyl group, and a cyano group. The presence of these functional groups makes it a versatile molecule with intriguing chemical properties.

The structure of cis-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile is characterized by a cyclobutane ring where the substituents are arranged in a cis configuration. The bromomethyl group (-CH2Br) and hydroxyl group (-OH) are both attached to the same carbon atom, while the cyano group (-CN) is located on the adjacent carbon. This spatial arrangement imparts specific electronic and steric effects, which influence the compound's reactivity and behavior in different chemical environments.

Recent studies have highlighted the potential of cis-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile in organic synthesis. Its unique combination of functional groups makes it an attractive building block for constructing more complex molecules. For instance, the bromomethyl group can serve as an electrophilic site for nucleophilic substitutions, while the cyano group can act as a directing group in aromatic substitution reactions. Additionally, the hydroxyl group provides an opportunity for hydrogen bonding and can be used to form esters or ethers through condensation reactions.

In terms of physical properties, cis-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile exhibits a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for use in various solution-based reactions. The compound's stability under thermal and oxidative conditions has also been studied, revealing that it remains stable up to 200°C in inert atmospheres.

The synthesis of cis-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the cyclization of an appropriately substituted diene followed by functionalization to introduce the desired substituents. Researchers have explored various catalysts and reaction mechanisms to optimize this process, leading to higher yields and better purity of the final product.

The application of cis-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile extends beyond traditional organic synthesis. Recent advancements have demonstrated its utility in materials science, particularly in the development of novel polymers and materials with tailored properties. For example, its ability to undergo polymerization under specific conditions has opened avenues for creating high-performance polymers with applications in electronics and biotechnology.

In conclusion, cis-3-(bromomethyl)-3-hydroxycyclobutane-1-carbonitrile is a fascinating compound with a wealth of potential applications. Its unique structure, coupled with its versatile functional groups, positions it as a valuable tool in modern chemistry. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.